![molecular formula C11H10FN3O3 B6247915 6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide CAS No. 2408957-80-0](/img/no-structure.png)
6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide
Overview
Description
6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide is a useful research compound. Its molecular formula is C11H10FN3O3 and its molecular weight is 251.2. The purity is usually 95.
BenchChem offers high-quality 6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide' involves the formation of the spirocyclic azetidine and benzoxazine rings, followed by the introduction of the fluorine atom and the carboxamide group.", "Starting Materials": [ "2-aminophenol", "2-chloroacetyl chloride", "2-fluorobenzaldehyde", "ethyl acetoacetate", "sodium hydride", "ethyl chloroformate", "triethylamine", "acetic anhydride", "sodium azide", "copper sulfate", "sodium ascorbate", "N,N-dimethylformamide", "acetonitrile", "water" ], "Reaction": [ "Step 1: Synthesis of 3-(2-fluorobenzylideneamino)-2-phenol", "2-aminophenol is reacted with 2-fluorobenzaldehyde in the presence of triethylamine and acetic anhydride to form 3-(2-fluorobenzylideneamino)-2-phenol.", "Step 2: Synthesis of 3-(2-fluorobenzylideneamino)-2-phenylacrylic acid ethyl ester", "3-(2-fluorobenzylideneamino)-2-phenol is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 3-(2-fluorobenzylideneamino)-2-phenylacrylic acid ethyl ester.", "Step 3: Synthesis of 3-(2-fluorobenzylideneamino)-2-phenylacrylamide", "3-(2-fluorobenzylideneamino)-2-phenylacrylic acid ethyl ester is reacted with ethyl chloroformate and triethylamine in the presence of N,N-dimethylformamide to form 3-(2-fluorobenzylideneamino)-2-phenylacrylamide.", "Step 4: Synthesis of 6-fluoro-2-oxo-1,2-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid ethyl ester", "3-(2-fluorobenzylideneamino)-2-phenylacrylamide is reacted with sodium azide in the presence of copper sulfate and sodium ascorbate to form 6-fluoro-2-oxo-1,2-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid ethyl ester.", "Step 5: Synthesis of 6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide", "6-fluoro-2-oxo-1,2-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid ethyl ester is hydrolyzed with sodium hydroxide to form 6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid.", "6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxylic acid is then reacted with ethyl chloroformate and triethylamine in the presence of N,N-dimethylformamide to form 6-fluoro-2-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide." ] } | |
CAS RN |
2408957-80-0 |
Product Name |
6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide |
Molecular Formula |
C11H10FN3O3 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
